6-Methylthieno[2,3-b]pyridin-4-amine

• IUPAC Name: 6-methylthieno[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C8H8N2S/c1-5-4-7(9)6-2-3-11-8(6)10-5/h2-4H,1H3,(H2,9,10)
• InChI Key: CWBYBUBMBIXYGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CSC2=N1)N
• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol

Description

6-Methylthieno[2,3-b]pyridin-4-amine is a heterocyclic compound. It is used in the synthesis of various chemical compounds.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides.

Molecular Structure Analysis

The molecular weight of 6-Methylthieno[2,3-b]pyridin-4-amine is 164.23. Its molecular formula is C8H8N2S.

Chemical Reactions Analysis

6-Halo-2-pyridones have been found to catalyze ester aminolysis, where not only reactive aryl esters but also relatively less reactive methyl and benzyl esters could be used as a substrate.

Physical And Chemical Properties Analysis

6-Methylthieno[2,3-b]pyridin-4-amine has a density of 1.3±0.1 g/cm3. Its boiling point is 339.4±37.0 °C at 760 mmHg.

Scientific Research Applications

1. Application in Non-linear Optics

• Summary of Application : This compound and its derivatives are used in the interlayer space of zirconium sulfophenylphosphonate. The intercalated molecules were placed between SO3H groups of the host layers. Their mutual positions and orientations were solved by molecular simulation methods and compared with the presented experimental results.
• Methods of Application : Classical molecular simulation methods were used for a description of an arrangement of intercalated molecules.
• Results : The calculation results revealed a dense net of hydrogen bonds connecting water molecules and the guests in the interlayer space and the sulfo groups of the host layers.

2. Application in Antimicrobial Research

• Summary of Application : A series of fifteen (Z)-N-substituted-4-(pyridin-2-yl)-6-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyrimidin-2-amine, was designed, screened computationally and synthesized.
• Methods of Application : Structures of the compounds were elucidated using spectroscopic methods like FT-IR, NMR (1H and 13C), and mass spectroscopy.
• Results : The compounds were tested for antibacterial and antifungal potential and represented significant antibacterial and antifungal potential.

3. Application in Antibacterial Research

• Summary of Application : 6-Heteryl-5-methylthieno [2,3-d]pyrimidin-2,4 (1H,3H)-diones are of great interest as the promising objects for the search of antibacterials.
• Methods of Application : The compound was obtained by interaction of 6- (imidazo [1,2-a]pyridin-2-yl)-5-methyl-3-phenylthieno [2,3-d]pyrimidine-2,4 (1H,3H)-dione.
• Results : The results of this application are not provided in the source.